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Compound of Interest

Compound Name: Alanine, N-(1-cyanoethyl)- (9CI)

CAS No.: 151215-38-2

Cat. No.: B1146015 Get Quote

Executive Summary & Molecule Identification
Compound: N-(1-cyanoethyl)alanine Structure:

Origin: Typically synthesized via the Strecker reaction involving L-Alanine, Acetaldehyde, and
Hydrogen Cyanide (or cyanide equivalent). Key Characteristic: This molecule is an

-aminonitrile.[1][2] Unlike the stable N-(2-cyanoethyl)alanine (Michael adduct from acrylonitrile),
the 1-cyanoethyl derivative is chemically labile, existing in a delicate equilibrium with its
precursors.

Critical Warning: The purification of N-(1-cyanoethyl)alanine is governed by the Retro-Strecker

equilibrium. Improper handling (heat, pH shifts) will cause the molecule to revert to Alanine,

Acetaldehyde, and HCN.

Critical Impurity Analysis
Before attempting purification, identify the species present in your crude mixture.
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Impurity Type
Specific
Compound

Origin/Cause Removal Strategy

Starting Material L-Alanine Incomplete conversion

Isoelectric

precipitation or Ion

Exchange (Cation).

Starting Material Acetaldehyde
Excess reagent /

Retro-Strecker

Vacuum removal (low

temp) or co-

evaporation.

Toxic Byproduct Cyanide / HCN
Reagent excess /

Decomposition

Oxidative quench

(Bleach) or basic

wash. Safety Critical.

Hydrolysis Product

N-(1-

carbamoylethyl)alanin

e

Nitrile hydrolysis

(partial)

Recrystallization

(solubility difference).

Hydrolysis Product
2,2'-Iminodipropionic

acid
Nitrile hydrolysis (full)

Anion exchange

chromatography.

Stereoisomers
(S,R) & (S,S)

Diastereomers

New chiral center

formation

Fractional

crystallization or

Chiral HPLC.

Troubleshooting Guide: Common Purification
Challenges
Scenario A: "My product decomposes/disappears during
rotary evaporation."
Diagnosis:Retro-Strecker Reaction. Removal of volatile components (Acetaldehyde/HCN) shifts

the equilibrium to the left, consuming your product.

Solution:

Temperature Control: Never exceed 30°C.
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pH Stabilization: Ensure the solution is slightly basic (pH 7.5–8.0) before concentration;

acidic conditions catalyze the decomposition of the intermediate imine.

Alternative: Avoid concentration to dryness. Perform a cold precipitation directly from the

reaction solvent (e.g., adding cold ether/hexanes to the aqueous/alcoholic mixture).

Scenario B: "I see two distinct sets of peaks in the NMR.
Is my product impure?"
Diagnosis:Diastereomers. L-Alanine is chiral (

). The addition of the cyanoethyl group creates a new chiral center (

or

). You likely have a mixture of

-N-(1-cyanoethyl)alanine and

-N-(1-cyanoethyl)alanine.

Solution:

Do not discard. This is intrinsic to the synthesis unless a chiral catalyst was used.

Separation:

Crystallization: The diastereomers often have different solubilities in MeOH/EtOH. Test

fractional crystallization.

Analytical: Use

with a chiral shift reagent if baseline separation is needed for quantification.

Scenario C: "The product turned into a sticky oil and
won't crystallize."
Diagnosis:Oligomerization or Residual Solvent.
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-aminonitriles can self-condense or polymerize if left as neat oils, especially if excess
acetaldehyde is present.

Solution:

Seed Crystals: Obtain a seed from a small-scale batch.

Trituration: Triturate the oil with cold diethyl ether or isopropyl ether to remove acetaldehyde

and induce solidification.

Salt Formation: Convert to the hydrochloride salt (using dry HCl in dioxane) immediately. The

salt form is significantly more stable and crystalline than the zwitterion.

Note: Ensure anhydrous conditions to prevent hydrolysis to the amide.

Detailed Workflows
Workflow 1: Stabilization & Isolation

Crude Reaction Mixture
(Alanine + Acetaldehyde + HCN)

Check pH
(Target: 7.0 - 8.0)

Quench Excess Cyanide
(Careful titration)

Concentration
(< 30°C, Vacuum)

Risk: Retro-Strecker
(Loss of HCN)

If T > 30°C

Crystallization
(MeOH/Ether @ -20°C)

Preferred Route

Alternative: HCl Salt Formation
(Anhydrous)

For Long-term Storage
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Click to download full resolution via product page

Caption: Isolation workflow emphasizing temperature control to prevent Retro-Strecker

decomposition.

Workflow 2: Hydrolysis Pathway (The "Hidden" Impurity)
Users often mistake the hydrolysis product for the target nitrile.

N-(1-cyanoethyl)alanine
(Target)

Amide Intermediate
(Impurity A)

+ H2O / pH < 5 2,2'-Iminodipropionic Acid
(Impurity B)

+ H2O / Heat

Click to download full resolution via product page

Caption: Stepwise hydrolysis pathway. Avoid aqueous acidic conditions to preserve the nitrile.

Frequently Asked Questions (FAQ)
Q1: Can I use silica gel chromatography for purification? A:Proceed with caution. Standard

silica is slightly acidic and can catalyze the hydrolysis of the nitrile to the amide or trigger the

Retro-Strecker reaction.

Recommendation: Use Neutral Alumina or silica pre-treated/buffered with 1% Triethylamine

to neutralize surface acidity.

Q2: How do I store N-(1-cyanoethyl)alanine? A: Store at -20°C under Argon. The free base is

unstable at room temperature over time. For long-term reference standards, convert it to the

Hydrochloride salt, which is stable for years if kept dry.

Q3: Is this the same as N-(2-cyanoethyl)alanine? A:NO.

N-(1-cyanoethyl): From Acetaldehyde. Unstable

-aminonitrile.

N-(2-cyanoethyl): From Acrylonitrile. Stable

-aminonitrile.
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Check: Look at your NMR. 1-cyanoethyl has a quartet at ~3.5-4.0 ppm (methine). 2-

cyanoethyl has two triplets (methylene).

Q4: How do I safely dispose of the mother liquor containing residual cyanide? A: Treat all waste

streams with Sodium Hypochlorite (Bleach) at pH > 10. Allow to stand for 24 hours to oxidize

cyanide to cyanate (

), which is less toxic. Verify with test strips before disposal.
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(Note: Specific literature on "N-(1-cyanoethyl)alanine" is sparse as it is primarily a transient

intermediate. The advice above is grounded in the established chemistry of N-alkyl
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-aminonitriles.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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